Cas no 42958-23-6 (4-Methyl-2-propan-2-yl-1H-indole)

• Product Name: 4-Methyl-2-propan-2-yl-1H-indole
• CAS No: 42958-23-6
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 325308
• Update Time: 2023-08-02

4-Methyl-2-propan-2-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,4-methyl-2-(1-methylethyl)-
• 1H-Indole,4-methyl-2-(1-methylethyl)-(9CI)
• 2-Isopropyl-4-methyl-1H-indole
• 4-Methyl-2-propan-2-yl-1H-indole

• Inchi： 1S/C12H15N/c1-8(2)12-7-10-9(3)5-4-6-11(10)13-12/h4-8,13H,1-3H3
• InChI Key： VDTZUJHTJYYLOJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C)C=2C=C1C(C)C

Computed Properties

• Exact Mass: 173.12
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8